Cas no 108318-78-1 (Benzene, 1-(1,1-dimethylethyl)-4-propoxy-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-4-propoxy-
• CAS No: 108318-78-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD06277649
• CID: 1185399
• PubChem ID: 5088003
• Update Time: 2025-04-20

Benzene, 1-(1,1-dimethylethyl)-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-4-propoxy-
• 1-tert-butyl-4-propoxybenzene
• 4-tert-butyl-1-n-propoxybenzene
• 1-(tert-Butyl)-4-propoxybenzene
• DTXSID80408202
• SESHYPWSAOBSOY-UHFFFAOYSA-N
• AS-44715
• AKOS002710142
• 108318-78-1
• AB3508
• MFCD06277649
• SCHEMBL271059
• CS-0335453

• MDL： MFCD06277649
• Inchi： 1S/C13H20O/c1-5-10-14-12-8-6-11(7-9-12)13(2,3)4/h6-9H,5,10H2,1-4H3
• InChI Key： SESHYPWSAOBSOY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23